Cas no 49658-26-6 (4-(Difluoromethyl)aniline)
4-(Difluoromethyl)aniline structure
Product Name:4-(Difluoromethyl)aniline
CAS No:49658-26-6
MF:C7H7F2N
MW:143.133988618851
MDL:MFCD28145075
CID:1026722
PubChem ID:53435198
Update Time:2025-04-20
4-(Difluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)aniline
- AG-L-58483
- AK-64724
- ANW-68748
- CTK7B6692
- MolPort-016-578-944
- PubChem23828
- p-(Difluoromethyl)aniline
- alpha,alpha-Difluoro-p-toluidine
- 49658-26-6
- DB-348799
- EN300-104645
- TQU0124
- MFCD18384829
- AKOS006318245
- FRVATKJLVXRQHU-UHFFFAOYSA-N
- SB85519
- DTXSID50700745
- F80510
- SCHEMBL11274191
- SY265648
- Benzenamine, 4-(difluoromethyl)-
-
- MDL: MFCD28145075
- Inchi: 1S/C7H7F2N/c8-7(9)5-1-3-6(10)4-2-5/h1-4,7H,10H2
- InChI Key: FRVATKJLVXRQHU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)N)F
Computed Properties
- Exact Mass: 143.05471
- Monoisotopic Mass: 143.05465555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 97.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 219.7±30.0 ºC (760 Torr),
- Flash Point: 104.6±11.6 ºC,
- Solubility: Slightly soluble (2.6 g/l) (25 º C),
- PSA: 26.02
4-(Difluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1188042-5g |
4-(Difluoromethyl)aniline |
49658-26-6 | 95% | 5g |
$1320 | 2024-07-20 | |
| eNovation Chemicals LLC | D241312-1g |
4-(Difluoromethyl)aniline HCl |
49658-26-6 | 95% | 1g |
$680 | 2024-08-03 | |
| TRC | D451478-10mg |
4-(Difluoromethyl)aniline |
49658-26-6 | 10mg |
$333.00 | 2023-05-18 | ||
| TRC | D451478-25mg |
4-(Difluoromethyl)aniline |
49658-26-6 | 25mg |
$689.00 | 2023-05-18 | ||
| TRC | D451478-50mg |
4-(Difluoromethyl)aniline |
49658-26-6 | 50mg |
$1281.00 | 2023-05-18 | ||
| TRC | D451478-100mg |
4-(Difluoromethyl)aniline |
49658-26-6 | 100mg |
$2423.00 | 2023-05-18 | ||
| Enamine | EN300-104645-0.05g |
4-(difluoromethyl)aniline |
49658-26-6 | 95% | 0.05g |
$36.0 | 2023-10-28 | |
| Enamine | EN300-104645-0.1g |
4-(difluoromethyl)aniline |
49658-26-6 | 95% | 0.1g |
$54.0 | 2023-10-28 | |
| Enamine | EN300-104645-0.25g |
4-(difluoromethyl)aniline |
49658-26-6 | 95% | 0.25g |
$77.0 | 2023-10-28 | |
| Enamine | EN300-104645-0.5g |
4-(difluoromethyl)aniline |
49658-26-6 | 95% | 0.5g |
$121.0 | 2023-10-28 |
4-(Difluoromethyl)aniline Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
49658-26-6 (4-(Difluoromethyl)aniline) Related Products
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- 368-99-0(3-Difluoromethylaniline)
- 456-46-2(3-(Fluoromethyl)aniline)
- 61865-29-0(Benzenamine, 4-(fluoromethyl)-)
- 139939-56-3(Aminylium, [4-(trifluoromethyl)phenyl]-)
- 96100-12-8(3-methyl-5-(trifluoromethyl)aniline)
- 1219802-14-8(3-AMinobenzotrifluoride-D4)
- 455-14-1(P-trifluoromethylaniline)
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